Cas no 1361660-83-4 (C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine)

C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine is a halogenated biphenyl derivative featuring a fluorine substituent at the 3-position and pentachlorination across the biphenyl ring system. This compound is of interest in synthetic and analytical chemistry due to its structurally distinct polyhalogenated framework, which may serve as a precursor or intermediate in specialized organic syntheses. The presence of both fluorine and chlorine atoms offers unique electronic and steric properties, potentially enhancing reactivity in cross-coupling or nucleophilic substitution reactions. Its well-defined structure makes it suitable for use in method development, reference standards, or studies on polychlorinated biphenyl (PCB) derivatives. Careful handling is advised due to potential toxicity and environmental persistence.

C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine structure

1361660-83-4 structure

Product Name:C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine

CAS No:1361660-83-4

MF:C₁₃H₇Cl₅FN

MW:373.464781999588

CID:4999348

Update Time:2025-06-30

C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

- C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine
- Inchi： 1S/C13H7Cl5FN/c14-9-8(10(15)12(17)13(18)11(9)16)5-1-2-6(4-20)7(19)3-5/h1-3H,4,20H2
- InChI Key： JYSKUUUCDIAMEB-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=C(C=1C1C=CC(CN)=C(C=1)F)Cl)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 318
XLogP3: 5.6
Topological Polar Surface Area: 26

C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011001052-250mg	C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine	1361660-83-4	97%	250mg	504.00 USD	2021-07-05
Alichem	A011001052-500mg	C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine	1361660-83-4	97%	500mg	839.45 USD	2021-07-05
Alichem	A011001052-1g	C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine	1361660-83-4	97%	1g	1,564.50 USD	2021-07-05

C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine Related Literature

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Additional information on C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine

Introduction to C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine (CAS No. 1361660-83-4)

C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine (CAS No. 1361660-83-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex biphenyl structure and fluorine and chlorine substituents, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine consists of a biphenyl core substituted with five chlorine atoms and one fluorine atom at the 3-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The presence of both fluorine and chlorine atoms enhances the compound's lipophilicity, making it more soluble in organic solvents and potentially facilitating its absorption in biological systems.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated biphenyl derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine has been investigated for its potential role in modulating enzyme activities and receptor interactions relevant to neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its structural similarity to certain known pharmaceuticals that have demonstrated therapeutic efficacy. The fluorine atom, in particular, is a common feature in many bioactive molecules due to its ability to enhance metabolic stability and binding affinity. The chlorine substituents further contribute to the compound's overall physicochemical properties, influencing its pharmacokinetic behavior.

Recent research has focused on synthesizing and characterizing derivatives of halogenated biphenyls with the aim of identifying new drug candidates. C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine has been synthesized through multi-step organic reactions involving cross-coupling and halogenation processes. These synthetic routes have been optimized to ensure high yield and purity, making the compound suitable for further pharmacological evaluation.

The biological activity of C-(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-yl)-methylamine has been preliminarily assessed using in vitro assays. Initial findings suggest that the compound exhibits moderate affinity for certain enzyme targets, including those involved in signal transduction pathways relevant to neurodegenerative diseases. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at low concentrations, suggesting a favorable safety profile.

The development of novel therapeutic agents requires a thorough understanding of their interactions with biological systems. Computational modeling and molecular dynamics simulations have been employed to gain insights into the binding mechanisms of C-(3-Fluoro-2',3',4',5','6'-pentachlorobiphenyl-4-yl)-methylamine with its target proteins. These studies have provided valuable information for optimizing the compound's structure to enhance its potency and selectivity.

In conclusion, C-(3-Fluoro-2',3'
,4'
,5'
,6'-
pentachlorobiphenyl-

-methylamine (CAS No.